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Compound of Interest

Compound Name: 2-Methoxyethyl 2-sulfanylacetate

CAS No.: 19788-48-8

Cat. No.: B017005

Get Quote

Abstract
2-Methoxyethyl 2-sulfanylacetate (CAS: 19788-48-8), also known as 2-methoxyethyl

thioglycolate, represents a unique class of functional thiols bridging the gap between

hydrophobic alkyl mercaptans and hydrophilic polyethylene glycol (PEG) thiols. While

historically utilized as a precursor for organotin PVC stabilizers, its amphiphilic structure—

comprising a reactive thiol head, a hydrolyzable ester linker, and a short oligo-ethylene glycol

(OEG) tail—positions it as a critical reagent in modern surface chemistry, controlled radical

polymerization, and "click" bioconjugation. This guide details the physicochemical advantages

of this molecule and provides validated protocols for its application in high-precision research.

Part 1: Chemical Profile & Mechanistic Advantages
Structural Logic
Unlike simple alkyl thiols (e.g., dodecanethiol) which form hydrophobic surfaces, or long-chain

PEG-thiols which are polydisperse and difficult to synthesize, 2-Methoxyethyl 2-
sulfanylacetate offers a defined, low-molecular-weight "stealth" motif.
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Feature Chemical Moiety Research Function

Reactive Head
Thiol (

)

High-affinity binding to noble

metals (Au, Ag); Chain

Transfer Agent (CTA) in

polymerization; Nucleophile for

Michael addition.

Labile Linker
Ester (

)

Allows for triggered cleavage

(hydrolysis) under acidic/basic

conditions, useful for drug

release or surface patterning.

Functional Tail
Methoxyethyl (

)

Mimics the "inertness" of PEG;

resists non-specific protein

adsorption (fouling) while

maintaining solubility in polar

organic solvents.

Physicochemical Properties
Molecular Formula:

Molecular Weight: 150.20 g/mol

Boiling Point: ~95-100 °C (at reduced pressure, typically 10 mmHg)

Solubility: Miscible with alcohols, ethers, and chlorinated solvents; limited water solubility

compared to acid forms.

Part 2: Core Research Applications
Surface Engineering: The "Stealth" Self-Assembled
Monolayer (SAM)
The primary research value of this molecule lies in its ability to form Self-Assembled

Monolayers (SAMs) on gold that resist protein fouling. The methoxyethyl tail creates a

hydration layer similar to PEG but with higher packing density due to the molecule's small size.
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Mechanism:

Chemisorption: The sulfur atom forms a thiolate bond with the Au(111) surface (

).

Organization: Van der Waals forces drive the alkyl chains to tilt, exposing the methoxyethyl

ether groups to the interface.

Passivation: The ether oxygen hydrogen-bonds with interfacial water, creating a barrier that

prevents proteins from contacting the gold surface.

Controlled Radical Polymerization (Chain Transfer)
In free radical polymerization, this molecule acts as a highly efficient Chain Transfer Agent

(CTA). The thiol hydrogen is easily abstracted by growing radical chains.

Application: Synthesis of low-molecular-weight acrylics or styrenics with terminal ester/ether

functionality.

Advantage: Unlike odorous alkyl mercaptans, the methoxyethyl ester is less volatile and

more compatible with polar monomer formulations.

Thiol-Ene "Click" Chemistry
The thiol group participates in radical-mediated or base-catalyzed addition to electron-rich or

electron-poor alkenes (hydrothiolation). This is ideal for post-polymerization modification or

crosslinking hydrogels without metal catalysts.

Part 3: Experimental Protocols
Protocol A: High-Purity Synthesis via Fisher
Esterification
Context: Commercial samples often contain disulfide impurities (

). For SAM formation, fresh reduction or in-house synthesis is recommended.
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Reagents: Thioglycolic acid (98%), 2-Methoxyethanol (anhydrous), p-Toluenesulfonic acid

(pTSA) catalyst, Toluene.

Setup: Equip a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

Charge: Add Thioglycolic acid (0.1 mol), 2-Methoxyethanol (0.15 mol, excess), pTSA (1

mol%), and Toluene (100 mL).

Reaction: Reflux at 115°C under a nitrogen atmosphere (critical to prevent oxidation of thiol).

Monitor water collection in the Dean-Stark trap.

Workup: Once water evolution ceases (~3-4 hours), cool to RT. Wash organic layer with 5%

(remove unreacted acid) and brine.

Purification: Dry over

, filter, and perform vacuum distillation. Store under Argon at 4°C.

Protocol B: Formation of Antifouling SAMs on Gold
Sensors
Context: Used for Surface Plasmon Resonance (SPR) or Electrochemical sensors.

Substrate Prep: Clean Au-coated glass slides using UV/Ozone (20 min) or Piranha solution (

) for 3 min. Caution: Piranha is explosive with organics.[1]

Solution Prep: Dissolve 2-Methoxyethyl 2-sulfanylacetate to a concentration of 1.0 mM in

absolute ethanol.

Note: Degas ethanol with

for 15 min prior to mixing to prevent disulfide formation.

Incubation: Immerse the gold substrate in the thiol solution for 12–24 hours at room

temperature in a sealed, dark container.

Rinse: Remove substrate and rinse copiously with fresh ethanol, then water.
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Drying: Blow dry with a stream of filtered nitrogen gas. Use immediately.

Part 4: Visualizing the Chemistry
Diagram 1: Synthesis and Reactivity Pathways
This diagram illustrates the conversion of precursors into the target molecule and its

subsequent divergence into Polymerization or Surface Chemistry workflows.
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Caption: Synthesis of 2-Methoxyethyl 2-sulfanylacetate and its divergence into polymer

science and surface engineering.

Diagram 2: Surface Assembly Mechanism (SAM)
This diagram details the orientation of the molecule on a gold surface, highlighting the "Stealth"

ether tail.
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Caption: Structural orientation of the SAM. The methoxyethyl tail creates a hydration barrier,

repelling proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 溶液からの自己組織化に関する実験手順ガイド [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Research Frontiers of 2-Methoxyethyl
2-sulfanylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017005/docs#technical-guide-research-frontiers-of-2-
methoxyethyl-2-sulfanylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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